Cas no 1368621-03-7 (1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one)

• Product Name: 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one
• CAS No: 1368621-03-7
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• MDL: MFCD21875105
• CID: 5607514
• PubChem ID: 82275069
• Update Time: 2025-05-20

1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1,3,8-triazaspiro[4.5]decan-2-one
• EN300-8186972
• 1368621-03-7
• 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one

• MDL： MFCD21875105
• Inchi： 1S/C9H17N3O/c1-11-7-9(12(2)8(11)13)3-5-10-6-4-9/h10H,3-7H2,1-2H3
• InChI Key： HSKBRBICGHYBSY-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCNCC2)CN(C)C1=O

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.2±42.0 °C(Predicted)
• pka: 10.22±0.20(Predicted)

Additional information on 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one

Introduction to 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one (CAS No. 1368621-03-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one, identified by the CAS number 1368621-03-7, represents a structurally unique heterocyclic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its spirocyclic framework, combined with the presence of multiple nitrogen atoms in a triazaspiro system, endows it with distinctive electronic and steric properties that make it a promising candidate for various biochemical applications.

At the core of its molecular architecture lies a spirocyclic core, which is a key feature contributing to its stability and reactivity. The 1,3-dimethyl substitution on the triazaspiro system not only influences the compound's electronic distribution but also modulates its interactions with biological targets. This structural motif has been extensively studied for its potential in drug design, particularly due to its ability to engage with biological macromolecules in novel ways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such complex molecules. The 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one structure has been subjected to molecular docking studies to identify potential binding pockets in target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a valuable scaffold for developing novel therapeutic agents.

The triazaspiro framework itself is a relatively understudied class of heterocycles compared to more conventional structures like benzene derivatives or purines. However, its unique conformational flexibility and ability to adopt multiple binding modes make it an attractive candidate for drug discovery. The nitrogen-rich environment of the triazaspiro system also suggests potential for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands.

In vitro studies have begun to explore the biological activity of 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one. Initial results indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines, although further research is needed to fully characterize its mechanism of action. The spirocyclic core appears to disrupt microtubule formation in these cells, suggesting potential applications in oncology.

The synthesis of this compound presents an intriguing challenge due to its complex three-dimensional structure. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent innovations in synthetic methodology have enabled more efficient access to such spirocyclic systems, paving the way for larger-scale production and structural diversification.

The potential applications of 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one extend beyond oncology. Its unique structural features make it a promising candidate for developing novel antimicrobial agents and antiviral drugs. The ability of the spirocyclic core to interact with viral proteases and enzymes has been hypothesized as a mechanism for antiviral activity.

Future research directions include exploring derivatives of this compound with modified substituents to enhance potency and selectivity. Computational modeling techniques will play a critical role in guiding these modifications by predicting how changes in structure will affect biological activity. Additionally, biophysical techniques such as NMR spectroscopy and X-ray crystallography will be essential for elucidating the binding interactions between 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one and its biological targets.

The growing interest in spirocyclic compounds underscores their potential as pharmacophores in modern drug discovery. The case of 1,3-dimethyl-1,3,8-triazaspiro4.5decan-2-one (CAS No. 1368621-03-7) exemplifies how structurally complex molecules can lead to novel therapeutic opportunities. As research continues to uncover new applications for this class of compounds, their role in addressing unmet medical needs is likely to expand significantly.